Cas no 1185298-24-1 (1-(Aminomethyl)cyclopentanecarboxylic acid hydrochloride)

1-(Aminomethyl)cyclopentanecarboxylic acid hydrochloride is a cyclopentane-based amino acid derivative with a primary amine functional group. Its hydrochloride salt form enhances stability and solubility, making it suitable for synthetic applications in medicinal chemistry and peptide research. The rigid cyclopentane backbone provides conformational constraint, which can be advantageous in designing bioactive compounds or modifying peptide structures. This compound serves as a versatile intermediate for the synthesis of pharmacologically relevant molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure and high purity ensure reproducibility in research applications. The hydrochloride salt also facilitates handling and storage under standard laboratory conditions.

1-(Aminomethyl)cyclopentanecarboxylic acid hydrochloride structure

1185298-24-1 structure

Product Name:1-(Aminomethyl)cyclopentanecarboxylic acid hydrochloride

CAS No:1185298-24-1

MF:C₇H₁₄ClNO₂

MW:179.644561290741

MDL:MFCD09864392

CID:2602822

PubChem ID:46737051

Update Time:2025-05-28

1-(Aminomethyl)cyclopentanecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(Aminomethyl)cyclopentanecarboxylic acid hydrochloride
- 1-(Aminomethyl)cyclopentanecarboxylic acid hydrochloride (1:1)
- 1-(Aminomethyl)cyclopentane-1-carboxylic acid HCl
- 1-(aminomethyl)cyclopentanecarboxylicacidhydrochloride
- 1-(aminomethyl)cyclopentane-1-carboxylic acid;hydrochloride
- CS-0308560
- MFCD09864392
- 1-(Aminomethyl)cyclopentanecarboxylic acidhydrochloride
- Z1495988402
- F78762
- 1-Aminomethyl-cyclopentanecarboxylic acid x HCl
- 1-Aminomethyl-cyclopentanecarboxylic acid hydrochloride
- 1-(aminomethyl)cyclopentane-1-carboxylic acid hydrochloride
- 1185298-24-1
- AKOS015847494
- AB91098
- EN300-124314
- 1-(Aminomethyl)cyclopentanecarboxylic acid hydrochloride, 95%
- SCHEMBL20773302
- KXB29824
- 694-364-3
- MDL： MFCD09864392
- Inchi： 1S/C7H13NO2.ClH/c8-5-7(6(9)10)3-1-2-4-7;/h1-5,8H2,(H,9,10);1H
- InChI Key： RQZKNSBTUBWVJG-UHFFFAOYSA-N
- SMILES： Cl.OC(C1(CN)CCCC1)=O

Computed Properties

Exact Mass: 179.0713064g/mol
Monoisotopic Mass: 179.0713064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 139
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Melting Point: 170-175 °C

1-(Aminomethyl)cyclopentanecarboxylic acid hydrochloride Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H302-H315-H318-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-37/38-41
Safety Instruction： 26-39
Hazardous Material Identification：
HazardClass：IRRITANT

1-(Aminomethyl)cyclopentanecarboxylic acid hydrochloride Pricemore >>

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